7-Hydroxy-4-ethoxyquinazoline

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 4-ethoxyquinazolin-7-ol
• InChI: InChI=1S/C10H10N2O2/c1-2-14-10-8-4-3-7(13)5-9(8)11-6-12-10/h3-6,13H,2H2,1H3
• InChI Key: XTJRVINKXFDBQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=NC2=C1C=CC(=C2)O

Description

7-Hydroxy-4-ethoxyquinazoline is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-hydroxyquinazolin-4-one (105 mg, 648 μmol), phosphorous oxychloride (2 ml), and dimethylaniline (85 μl, 671 μmol) was heated at reflux for 15 minutes in an argon atmosphere. The cooled mixture was concentrated under vacuum, and kept in an argon atmosphere to avoid hydrolysis. This residue was dissolved in ethanol (anhydrous, 3 mL), and a solution of sodium (283 mg, 12.34 mmol) in ethanol (3 ml) was added dropwise. The resulting yellow mixture was stirred at room temperature under argon for 2 hours, acidified to pH 6 using NaH2PO4 and extracted with ethyl acetate (3×50 mL). The combined extracts were dried (MgSO4), filtered and concentrated. The white solid (156 mg) was used without further purification.